Cas no 93866-50-3 (3-(2-phenylethynyl)benzoic acid)

• Product Name: 3-(2-phenylethynyl)benzoic acid
• CAS No: 93866-50-3
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD06740205
• CID: 812705
• PubChem ID: 299283
• Update Time: 2025-04-19

3-(2-phenylethynyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2-phenylethynyl)-
• 3-(2-phenylethynyl)benzoic acid
• 3-Phenylaethinyl-benzoesaeure
• 3-phenylethynyl benzoic acid
• 93866-50-3
• BDBM50355012
• YVBDUPNCTBINKB-UHFFFAOYSA-N
• NSC-171754
• 3-(Phenylethynyl)Benzoic Acid
• AKOS004116391
• DTXSID70305832
• CHEMBL1834963
• NSC171754
• SCHEMBL1927619
• 3-(Phenylethynyl)BenzoicAcid
• F2167-5392
• CS-0319015
• AS-38230
• 3-Phenylethynyl-benzoic acid
• MFCD06740205

• MDL： MFCD06740205
• Inchi： 1S/C15H10O2/c16-15(17)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H,(H,16,17)
• InChI Key： YVBDUPNCTBINKB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C#CC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.78460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids